Cas no 2034494-56-7 (3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine)

• Product Name: 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine
• CAS No: 2034494-56-7
• MF: C₁₆H₁₈N₈
• MW: 322.36772108078
• CID: 6182702
• PubChem ID: 122246481
• Update Time: 2025-05-20

3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine
• 6-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 3-cyclopropyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyridazine
• 6-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 2034494-56-7
• AKOS032468861
• F6564-5548

• Inchi： 1S/C16H18N8/c1-2-12(1)13-3-4-14(20-18-13)22-7-9-23(10-8-22)16-6-5-15-19-17-11-24(15)21-16/h3-6,11-12H,1-2,7-10H2
• InChI Key： MBXIBOBJCSOEBF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C3CC3)N=N2)CCN(C2C=CC3=NN=CN3N=2)CC1

Computed Properties

• Exact Mass: 322.16544261g/mol
• Monoisotopic Mass: 322.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine

Exploring the Potential of 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine (CAS No. 2034494-56-7) in Modern Drug Discovery

The compound 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine (CAS No. 2034494-56-7) has emerged as a molecule of significant interest in pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a pyridazine core with a triazolopyridazine moiety linked via a piperazine bridge, creating a versatile scaffold that has captured the attention of medicinal chemists worldwide.

Recent advances in drug discovery have highlighted the importance of nitrogen-rich heterocycles like 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine as privileged structures in medicinal chemistry. The presence of multiple nitrogen atoms in its framework enhances its ability to form hydrogen bonds with biological targets, making it particularly valuable for designing kinase inhibitors and GPCR modulators, two of the most sought-after target classes in modern drug development.

The cyclopropyl substituent in 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine contributes to its metabolic stability while maintaining favorable physicochemical properties. This characteristic aligns with current trends in ADME optimization, where researchers aim to balance potency with drug-like properties. The compound's molecular weight of 322.35 g/mol and calculated LogP of approximately 2.1 suggest good potential for blood-brain barrier penetration, making it relevant for CNS-targeted therapies.

In the context of structure-activity relationship studies, the piperazine linker in 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine provides conformational flexibility that can be crucial for optimal target engagement. This feature has become increasingly important in the design of allosteric modulators, a growing area of interest in drug discovery that offers potential advantages in selectivity and safety profiles compared to orthosteric compounds.

The triazolopyridazine component of 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine represents a privileged scaffold in medicinal chemistry, known to interact with various biological targets. Recent literature suggests that similar structures have shown promise in neurodegenerative disease research, particularly in modulating pathways related to protein misfolding and aggregation, which are central to conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine presents interesting challenges and opportunities. The convergent synthesis of such complex heterocycles has benefited from recent advances in C-H activation and cross-coupling reactions, enabling more efficient routes to these pharmacologically important scaffolds. These synthetic methodologies align with the pharmaceutical industry's growing emphasis on green chemistry principles and atom economy.

In the field of computational chemistry and AI-driven drug design, compounds like 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine serve as valuable case studies for machine learning models predicting molecular properties and bioactivity. The increasing availability of high-quality experimental data for such compounds enhances the training of predictive algorithms, accelerating the drug discovery process.

The patent landscape surrounding 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine and related analogs indicates growing commercial interest in this chemical space. Several pharmaceutical companies have filed patents covering similar structures for various therapeutic indications, reflecting the compound's potential in addressing unmet medical needs across multiple disease areas.

As the pharmaceutical industry continues to explore targeted therapies and precision medicine, the versatility of 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine makes it a compelling subject for further investigation. Its balanced physicochemical profile and modular structure allow for extensive medicinal chemistry optimization, positioning it as a valuable starting point for the development of novel therapeutic agents.

Looking ahead, research on 3-cyclopropyl-6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)pyridazine (CAS No. 2034494-56-7) is expected to contribute to our understanding of structure-based drug design principles while potentially yielding new leads for challenging therapeutic targets. The compound's unique features exemplify the ongoing innovation in medicinal chemistry as researchers seek to develop safer and more effective treatments for complex diseases.